Cas no 1041464-90-7 (1-chloro-4,9-dimethyl-9H-Pyrido[3,4-b]indole)

1-chloro-4,9-dimethyl-9H-Pyrido[3,4-b]indole structure
1041464-90-7 structure
Product Name:1-chloro-4,9-dimethyl-9H-Pyrido[3,4-b]indole
CAS No:1041464-90-7
MF:C13H11ClN2
MW:230.692841768265
CID:1097244
PubChem ID:91666011
Update Time:2025-04-20

1-chloro-4,9-dimethyl-9H-Pyrido[3,4-b]indole Chemical and Physical Properties

Names and Identifiers

    • 1-chloro-4,9-dimethyl-9H-Pyrido[3,4-b]indole
    • DB-354401
    • 1041464-90-7
    • Inchi: 1S/C13H11ClN2/c1-8-7-15-13(14)12-11(8)9-5-3-4-6-10(9)16(12)2/h3-7H,1-2H3
    • InChI Key: ZWKYSJFXHZGJBW-UHFFFAOYSA-N
    • SMILES: ClC1C2=C(C(C)=CN=1)C1C=CC=CC=1N2C

Computed Properties

  • Exact Mass: 230.0610761g/mol
  • Monoisotopic Mass: 230.0610761g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 271
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 17.8Ų
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